Cas no 769124-05-2 (2-ethyl-1,3-thiazole-4-carboxylic acid)

2-ethyl-1,3-thiazole-4-carboxylic acid Properties

Names and Identifiers

• 2-Ethylthiazole-4-carboxylic acid
• 2-Ethyl-1,3-thiazole-4-carboxylic acid
• 2-ethyl-4-Thiazolecarboxylic acid
• 4-Thiazolecarboxylicacid, 2-ethyl-
• 4-Thiazolecarboxylicacid,2-ethyl-(9CI)
• 4-Thiazolecarboxylicacid,2-ethyl-
• NMBMFJUWTJAVBG-UHFFFAOYSA-N
• SBB053107
• 4-Thiazolecarboxylic acid, 2-ethyl-
• 1990AC
• STK502204
• ST2404392
• AB0000165
• BB 0261995
• A9743
• EN300-1168277
• Z381402858
• DTXSID90649164
• TS-02089
• AKOS005170895
• SY083349
• MFCD09258842
• CS-0106566
• 2-ethylthiazole-4-carboxylicacid
• 4-thiazolecarboxylic acid,2-ethyl-
• 769124-05-2
• SCHEMBL1244889
• FT-0730096
• ALBB-000143
• +Expand

• MDL： MFCD09258842
• InChIKey： NMBMFJUWTJAVBG-UHFFFAOYSA-N
• Inchi： 1S/C6H7NO2S/c1-2-5-7-4(3-10-5)6(8)9/h3H,2H2,1H3,(H,8,9)
• SMILES： S1C([H])=C(C(=O)O[H])N=C1C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 157.02
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 157.02
• Heavy Atom Count: 10
• Complexity: 140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 78.4

Experimental Properties

• Refractive Index: 1.581
• Boiling Point: 305.1°C at 760 mmHg
• Flash Point: 138.3°C
• Density: 1.337